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Compound of Interest

Compound Name: FR139317

Cat. No.: B1674005 Get Quote

Essential protocols for the safe handling and disposal of the selective endothelin receptor

antagonist, FR139317, are critical for maintaining laboratory safety and environmental

compliance. Due to the limited availability of specific hazard data for this research chemical, a

cautious approach, treating the compound as potentially hazardous, is paramount.

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a fundamental aspect of laboratory operations. In the absence of a specific

Safety Data Sheet (SDS) detailing the disposal procedures for FR139317, the following

guidelines, based on general best practices for handling research chemicals of unknown

toxicity, should be strictly adhered to.

Core Principles of FR139317 Disposal
The primary principle when handling substances with incomplete hazard profiles is to assume

they are hazardous. All waste materials contaminated with FR139317, including unused

product, solutions, and contaminated labware, must be collected and disposed of as chemical

waste through a licensed environmental management company. Under no circumstances

should FR139317 or its contaminated materials be disposed of down the drain or in regular

solid waste.

Personal Protective Equipment (PPE)
When handling FR139317 waste, appropriate personal protective equipment is mandatory to

prevent exposure. This includes, but is not limited to:
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Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat.

Respiratory Protection: Handling should be conducted in a certified chemical fume hood to

avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol
1. Waste Segregation and Collection:

All solid waste contaminated with FR139317, such as weighing papers, pipette tips, and

contaminated gloves, should be collected in a designated, leak-proof, and clearly labeled

hazardous waste container.

Liquid waste, including unused solutions or rinsates, should be collected in a separate,

sealed, and chemically compatible container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's Environmental Health & Safety (EHS)

department.

2. Waste Container Labeling:

All waste containers must be clearly labeled with the full chemical name, "FR139317," and

the appropriate hazard warnings (e.g., "Caution: Research Chemical of Unknown Hazards").

The date of waste accumulation should also be clearly marked on the label.

3. Storage of Waste:

Waste containers should be stored in a designated and secure satellite accumulation area

within the laboratory.

This area should be well-ventilated and away from general laboratory traffic and incompatible

materials.

4. Scheduling Waste Pickup:
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Once the waste container is full or has reached the designated accumulation time limit set by

your institution, contact your EHS department to arrange for a scheduled pickup by a

licensed hazardous waste disposal company.

Quantitative Data Summary
As no specific Safety Data Sheet with quantitative disposal limits is available for FR139317, a

data table for this section cannot be provided. The guiding principle is to treat all concentrations

of FR139317 as hazardous waste.

Parameter Value

Recommended pH Range for Aqueous Waste Not Applicable (Treat all as hazardous)

Concentration Limit for Drain Disposal Not Permitted (0 mg/L)

Logical Workflow for FR139317 Disposal
The following diagram illustrates the decision-making process for the proper disposal of

FR139317 waste.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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